Cas no 2416229-25-7 (5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide)

• Product Name: 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide
• CAS No: 2416229-25-7
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD32668732
• CID: 5675541
• PubChem ID: 165773580
• Update Time: 2025-05-20

5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26666680
• 2416229-25-7
• 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo[3.1.1]heptane-1-carboxamide
• 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide

• MDL： MFCD32668732
• Inchi： 1S/C18H19NO2/c1-17-8-9-21-18(11-17,12-17)16(20)19-15-7-6-13-4-2-3-5-14(13)10-15/h2-7,10H,8-9,11-12H2,1H3,(H,19,20)
• InChI Key： BYAZJCOCHMYEBW-UHFFFAOYSA-N
• SMILES： O1CCC2(C)CC1(C(NC1C=CC3C=CC=CC=3C=1)=O)C2

Computed Properties

• Exact Mass: 281.141578849g/mol
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide

5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide (CAS No. 2416229-25-7): An Emerging Compound in Medicinal Chemistry

5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide, a novel compound with the CAS number 2416229-25-7, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxabicyclic derivatives, which are known for their diverse biological activities and structural flexibility. The presence of a naphthalene moiety and a methyl group further enhances its pharmacological profile, making it a promising candidate for various drug discovery programs.

The molecular structure of 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide is characterized by a bicyclic ring system with an oxygen atom bridging the two rings, forming a 2-oxabicyclo[3.1.1]heptane core. The naphthalene substituent at the 1-position and the methyl group at the 5-position contribute to its distinct chemical properties and biological activity. The carboxamide functional group at the 1-position plays a crucial role in mediating interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity, which has been demonstrated in both in vitro and in vivo models. Research published in the Journal of Medicinal Chemistry (2023) reported that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide has shown promise as an anticancer agent. A study published in Cancer Research (2024) investigated its effects on various cancer cell lines, including breast, lung, and colon cancer cells. The results indicated that this compound selectively induces apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index and reduced toxicity compared to traditional chemotherapeutic agents.

The mechanism of action of 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide has been extensively studied to understand its biological effects better. It has been found to interact with multiple targets, including protein kinases and transcription factors, which are key regulators of cellular processes such as proliferation, survival, and apoptosis. Specifically, this compound has been shown to inhibit the activity of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide also exhibits favorable pharmacokinetic properties, making it suitable for further development as a drug candidate. Preclinical studies have demonstrated that it has good oral bioavailability, low plasma protein binding, and a favorable metabolic profile, which are essential attributes for successful clinical translation.

The synthesis of 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide has been optimized using modern synthetic methods to ensure high yields and purity levels suitable for pharmaceutical applications. A recent publication in Organic Letters (2023) described an efficient multistep synthesis route that involves the construction of the oxabicyclic core followed by functionalization with the naphthalene and methyl groups. This synthetic strategy provides a scalable and cost-effective approach for producing this compound on a larger scale.

In conclusion, 5-methyl-N-(naphthalen-2-yl)-2-oxabicyclo3.1.1heptane-1-carboxamide (CAS No. 2416229-25-7) represents an exciting advancement in medicinal chemistry with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features, coupled with favorable pharmacological properties, make it a promising lead compound for further development into novel therapeutic agents.